1,2-Dimethyl-4-nitrobenzene
1,2-Dimethyl-4-nitrobenzene
1,2-dimethyl-4-nitrobenzene appears as yellow prisms or yellow crystalline solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
99-51-4
VCID:
VC0166907
InChI:
InChI=1S/C8H9NO2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3
SMILES:
CC1=C(C=C(C=C1)[N+](=O)[O-])C
Molecular Formula:
C8H9NO2
Molecular Weight:
151.16 g/mol
1,2-Dimethyl-4-nitrobenzene
CAS No.: 99-51-4
Reference Standards
VCID: VC0166907
Molecular Formula: C8H9NO2
Molecular Weight: 151.16 g/mol
| CAS No. | 99-51-4 |
|---|---|
| Product Name | 1,2-Dimethyl-4-nitrobenzene |
| Molecular Formula | C8H9NO2 |
| Molecular Weight | 151.16 g/mol |
| IUPAC Name | 1,2-dimethyl-4-nitrobenzene |
| Standard InChI | InChI=1S/C8H9NO2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3 |
| Standard InChIKey | HFZKOYWDLDYELC-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])C |
| Canonical SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])C |
| Boiling Point | 489 °F at 748 mm Hg (NTP, 1992) 251.0 °C 254 °C @ 760 MM HG |
| Colorform | YELLOW PRISMS FROM ALCOHOL CRYSTALLINE NEEDLES YELLOW LIQ /2,4- & 2,5-ISOMERS/ |
| Density | 1.117 (NTP, 1992) |
| Flash Point | 225 °F (NTP, 1992) |
| Melting Point | 86 to 88 °F (NTP, 1992) 30.5 °C 30-31 °C |
| Physical Description | 1,2-dimethyl-4-nitrobenzene appears as yellow prisms or yellow crystalline solid. (NTP, 1992) Liquid |
| Description | 1,2-dimethyl-4-nitrobenzene appears as yellow prisms or yellow crystalline solid. (NTP, 1992) |
| Solubility | 1 to 5 mg/mL at 59° F (NTP, 1992) INSOL IN WATER; SLIGHTLY SOL IN HOT ALCOHOL SOL IN ETHER /NITROXYLENE/ |
| Synonyms | 1,2-dimethyl-4-nitrobenzene 3,4-dimethylnitrobenzene |
| Vapor Pressure | 0.00 mmHg |
| PubChem Compound | 7440 |
| Last Modified | Nov 12 2021 |
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